Cas no 36120-41-9 (3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one)

• Product Name: 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one
• CAS No: 36120-41-9
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• CID: 3105608
• PubChem ID: 807538
• Update Time: 2025-05-22

3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one
• 3-[(2-chlorophenyl)methyl]-2-sulfanylidene-1H-quinazolin-4-one
• 3-(2-chlorobenzyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• SY340298
• Z56865126
• 3-(2-chlorobenzyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• STL080833
• AKOS001038779
• CS-0348842
• MLS001201108
• SMR000564204
• HMS2853M14
• 3-(2-chlorobenzyl)-2-sulfanyl-4(3H)-quinazolinone
• 36120-41-9
• SR-01000556677
• DTXSID701324535
• 3-(2-chlorobenzyl)-2,3-dihydro-2-thioxoquinazolin-4(1h)-one
• STK464120
• Oprea1_251995
• AQ-968/42007849
• 3-[(2-chlorophenyl)methyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• VS-01543
• 3-(2-chlorobenzyl)-2-sulfanylquinazolin-4(3H)-one
• LBA12041
• EN300-04749
• MFCD02650887
• CHEMBL1441040
• WAY-613823
• AB00117630-01
• 3-[(2-chlorophenyl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• BBL004668
• SR-01000556677-1
• AKOS003365315

• Inchi： 1S/C15H11ClN2OS/c16-12-7-3-1-5-10(12)9-18-14(19)11-6-2-4-8-13(11)17-15(18)20/h1-8H,9H2,(H,17,20)
• InChI Key： RZBBMHDOJJOIMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(NC2C=CC=CC=2C1=O)=S

Computed Properties

• Exact Mass: 302.0280618Da
• Monoisotopic Mass: 302.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one

3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one: A Comprehensive Overview

The compound 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one, identified by the CAS number 36120-41-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities. The structure of this molecule incorporates a quinazolinone core with a 2-chlorobenzyl substituent and a mercapto group, making it a unique compound with potential applications in drug discovery.

Recent studies have highlighted the importance of quinazolinones as scaffolds for developing bioactive molecules. The presence of the mercapto group (-SH) in this compound adds to its reactivity and potential for forming disulfide bonds, which are crucial in various biological processes. Additionally, the 2-chlorobenzyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

The synthesis of 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one has been optimized through various methodologies. Researchers have employed both traditional and modern synthetic techniques to achieve high yields and purity. One notable approach involves the condensation of 2-chlorobenzaldehyde with an appropriate thioamide, followed by cyclization under specific conditions. This method ensures the formation of the quinazolinone ring system with precise substitution patterns.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its potential as an antioxidant, anti-inflammatory, and anticancer agent. For instance, studies have shown that this compound exhibits significant radical scavenging activity, which is attributed to the electron-donating properties of the mercapto group. Furthermore, its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) highlights its potential in treating inflammatory diseases.

In the context of anticancer research, 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one has shown promising results in targeting cancer cells. Preclinical studies indicate that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. Additionally, its ability to inhibit tumor angiogenesis further underscores its potential as an anticancer therapeutic agent.

The pharmacokinetic properties of this compound have also been investigated. Studies suggest that it has moderate bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluations. However, additional research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, 3-(2-Chloro-benzyl)-2-mercapto-3H-quinazolin-4-one represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for drug development. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will undoubtedly contribute to advancing our understanding of this compound's role in medicine.